5-Ethoxy-2-methylpyridine
Cat. No. B3031606
M. Wt: 137.18 g/mol
InChI Key: VNMXIHKQNXHCMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:11]([CH3:12])[I:13].[CH3:14][N:15]([CH3:16])[CH:17]=[O:18].[H-:1].[Na+:2].[OH2:19].[OH:3][c:4]1[cH:5][cH:6][c:7]([CH3:10])[n:8][cH:9]1>>[O:3]([c:4]1[cH:5][cH:6][c:7]([CH3:10])[n:8][cH:9]1)[CH2:11][CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCI
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccc(O)cn1
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
CCOc1ccc(C)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
